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Compound of Interest

Compound Name: Pentyl propionate

Cat. No.: B1209536

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl propionate, also known as amyl propionate, is a carboxylic acid ester with a
characteristic sweet, fruity aroma reminiscent of apricot, pineapple, and banana.[1] Its pleasant
and versatile scent profile makes it a valuable ingredient in the fragrance and perfumery
industry. Chemically, it is the ester formed from the reaction of pentanol and propanoic acid.[1]
[2] This document provides detailed application notes and experimental protocols for the use of
pentyl propionate in fragrance applications, intended for a scientific audience.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of pentyl propionate is
essential for its effective application in fragrance formulations.
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Property Value Reference
Molecular Formula C8H1602 [11[3]
Molecular Weight 144.21 g/mol [1][4]
Appearance Clear, colorless liquid [1114]

] Sweet, fruity, apricot,
Odor Profile ) ] [11[31[4][5]
pineapple, banana, apple-like

Boiling Point 167-169 °C [1][4]
Melting Point -73.1°C [31[4]
Flash Point 56-57 °C (closed cup) [61[7]
Vapor Pressure 1.5 - 3.60 mmHg at 20-25 °C [31[7]
Density ?:73 - 0.874 g/cm3 at 20-25 A7

Slightly soluble in water (706.7
mg/L at 20°C); highly soluble in
Solubility organic solvents like alcohols, [4161[8]

ether, chloroform, and

acetone.
Purity Often >99% [1]
CAS Number 624-54-4 [1]

Applications in Fragrance and Perfumery

Pentyl propionate is primarily utilized as a top note in fragrance compositions, contributing a
bright and uplifting fruity character.[1] Its versatility allows for its incorporation into a wide range
of product types:

o Fine Fragrances: It can be used to introduce a fresh and fruity opening to floral, chypre, and
gourmand perfumes.
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e Personal Care Products: Its pleasant scent is suitable for inclusion in lotions, creams, soaps,
and hair care products.[9]

e Household Products: It can impart a clean and fruity aroma to air fresheners, candles, and
cleaning products.

o Flavor Enhancer: In the food industry, it serves as a flavor enhancer, adding authentic fruity
notes to confectionery, beverages, and dairy items.[1]

Experimental Protocols

The following are detailed methodologies for key experiments related to the evaluation and
application of pentyl propionate in fragrance research and development.

Protocol 1: Laboratory Synthesis of Pentyl Propionate
(Fischer Esterification)

This protocol describes a standard laboratory procedure for the synthesis of pentyl
propionate.

Materials:

1-Pentanol

e Propanoic acid

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% w/v)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle
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e Separatory funnel

« Distillation apparatus

o Standard laboratory glassware

Procedure:

In a round-bottom flask, combine equimolar amounts of 1-pentanol and propanoic acid.

e Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total
reactant weight) while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 1-2 hours using a heating
mantle.

» Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with:
o Water to remove excess acid and alcohol.
o 5% sodium bicarbonate solution to neutralize any remaining acid (caution: CO2 evolution).
o Water to remove any remaining salts.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent.

o Purify the crude pentyl propionate by fractional distillation, collecting the fraction boiling at
approximately 167-169 °C.

o Characterize the final product using techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) to confirm purity and
identity.

Protocol 2: Sensory Evaluation by a Trained Panel
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This protocol outlines a method for the sensory evaluation of pentyl propionate to
characterize its odor profile.

Objective: To determine the olfactory characteristics of pentyl propionate.

Materials:

Pentyl propionate (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Trained sensory panel (8-12 members)
Procedure:

o Sample Preparation: Prepare a series of dilutions of pentyl propionate in the chosen
solvent (e.g., 10%, 5%, 1% in diethyl phthalate).

o Panelist Screening: Select panelists who have been trained in fragrance evaluation and have
demonstrated olfactory acuity.

o Evaluation:
o Dip smelling strips into each dilution and allow the solvent to evaporate for a few seconds.

o Present the smelling strips to the panelists in a randomized and blind manner in individual,
well-ventilated, and odor-free booths.

o Ask panelists to describe the odor profile using a standardized lexicon of fragrance
descriptors.

o Request panelists to rate the intensity of the odor on a labeled magnitude scale (e.g., 0 =
no odor, 5 = very strong).
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o Data Analysis: Compile the descriptors and intensity ratings from all panelists. Analyze the
frequency of descriptors and the mean intensity ratings to create a comprehensive odor
profile of pentyl propionate.

Protocol 3: Gas Chromatography-Olfactometry (GC-O)
Analysis

GC-O is a powerful technique used to identify the specific volatile compounds responsible for
the aroma of a substance.

Objective: To identify and characterize the odor-active components of a pentyl propionate
sample.

Instrumentation:

e Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an
olfactometry port.

o Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).
e Helium as the carrier gas.
Procedure:

o Sample Preparation: Prepare a dilute solution of the pentyl propionate sample in a suitable
solvent (e.g., dichloromethane).

e GC-FID Analysis: Inject an aliquot of the sample into the GC-FID system to obtain a
chromatogram of the volatile compounds.

e GC-O Analysis:

o Inject a second aliquot of the sample into the GC system. The column effluent is split
between the FID and the olfactometry port.

o Atrained assessor sniffs the effluent from the olfactometry port and records the time,
duration, and description of any detected odors.
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o Data Correlation: Correlate the retention times of the detected odors from the GC-O analysis
with the peaks in the GC-FID chromatogram to identify the odor-active compounds.

Protocol 4: Stability Testing of Pentyl Propionate in a
Fragrance Formulation

This protocol is designed to assess the stability of pentyl propionate in a finished product
under various conditions.

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing
pentyl propionate over time.

Materials:

Finished fragrance product containing a known concentration of pentyl propionate.

Control sample (fragrance product without pentyl propionate).

Environmental chambers (for controlled temperature and humidity).

UV light exposure chamber.

GC-MS for chemical analysis.
Procedure:

o Sample Storage: Store aliquots of the test and control samples under the following
conditions:

o Accelerated conditions: 40°C, 45°C, and 50°C.

(¢]

Room temperature: 20-25°C.

[¢]

Freeze-thaw cycles: e.g., -10°C for 24 hours followed by 25°C for 24 hours, repeated for
several cycles.

[¢]

UV light exposure.
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» Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 4, 8,
and 12 weeks).

e Physical Evaluation: Assess for any changes in color, clarity, and odor.

o Chemical Analysis: Use GC-MS to quantify the concentration of pentyl propionate and to
identify any degradation products.

o Data Analysis: Compare the results from the test sample to the control sample at each time
point and under each storage condition to determine the stability of pentyl propionate in the
formulation.

Visualizations

The following diagrams illustrate key workflows and relationships in the application of pentyl

propionate in fragrance and perfumery.
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Caption: Workflow for the evaluation of pentyl propionate as a fragrance ingredient.
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Caption: Relationship between the chemical structure of pentyl propionate and its scent
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1209536#application-of-pentyl-propionate-in-
fragrance-and-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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